6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C7H3F3IN3
• Molecular Weight: 313.02 g/mol
• IUPAC Name: 6-iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C7H3F3IN3/c8-7(9,10)6-13-12-5-2-1-4(11)3-14(5)6/h1-3H
• InChI Key: HOIGVIRILXDUHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1I)C(F)(F)F

Description

6-Iodo-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine is a useful research compound. Its molecular formula is C7H3F3IN3 and its molecular weight is 313.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product (145 mg, 0.438 mmol) from Step A was suspended in superphosphoric acid (5 mL), and the mixture was heated at 140° C. for 6 h. The mixture was allowed to cool to room temperature, poured into ice, and neutralized with concentrated aqueous ammonium hydroxide solution. The mixture was extracted several times with ethyl acetate, and the combined extracts were washed with saturated aqueous brine, dried (magnesium sulfate), and concentrated under reduced pressure. The resultant residue was purified by preparative thin layer chromatography (silica, 8% methanol/dichloromethane) to afford the title compound. LC/MS 313.8 (M+1).